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Compound of Interest

Compound Name: Salicylaldehyde azine

Cat. No.: B122464 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Salicylaldehyde azine. Adherence to these

procedures is essential for ensuring a safe laboratory environment and proper chemical

management.

Chemical and Physical Properties

Property Value Reference

CAS Number 959-36-4 [1][2]

Molecular Formula C₁₄H₁₂N₂O₂ [1]

Molecular Weight 240.26 g/mol [1]

Appearance Yellow crystalline powder/solid [1][3]

Melting Point 218 - 220 °C (424.4 - 428 °F) [1]

Solubility
Insoluble in water; Soluble in

ethanol, chloroform, benzene.
[3]

Stability
Stable under normal

conditions.
[1][4]
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Salicylaldehyde azine is classified as hazardous.[1] Key hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.

Area of Protection Required PPE
Specifications and
Guidelines

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Protective gloves.

Impervious gloves, such as

nitrile rubber, are

recommended. Gloves must

comply with EU Directive

89/686/EEC and the standard

EN 374.[5][6]

Skin and Body Protection
Long-sleeved clothing and a

lab coat.

Wear appropriate protective

clothing to prevent skin

exposure.[1][7]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

large-scale use, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is required.

For dust, a full-face particle

respirator type N99 (US) or

type P2 (EN 143) is

appropriate.[5][7]
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Operational Plan: Step-by-Step Guidance
1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[5]

Incompatibilities: Keep away from strong oxidizing agents and acids.[1][4]

2. Handling and Use

Ventilation: Always handle Salicylaldehyde azine in a well-ventilated area, such as a

chemical fume hood.[7][8]

Avoid Dust Formation: This material is a powder, so care must be taken to avoid generating

dust.[1][8]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[8]

Grounding: For processes that may generate static electricity, ensure that containers and

receiving equipment are properly grounded and bonded.[8]

3. Spill Management

Small Spills: For small spills, carefully sweep or vacuum up the material and place it into a

suitable, labeled container for disposal.[5] Avoid generating dust.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as you would for a small spill.

Ventilation: Ensure the affected area is well-ventilated after cleanup.[8]

Environmental Precautions: Do not allow the chemical to enter drains or waterways.[5][8]

4. Disposal Plan
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Waste Characterization: Salicylaldehyde azine waste is considered hazardous.

Containerization: Dispose of contents and container to an approved waste disposal plant.[1]

Disposal Method: Contact a licensed professional waste disposal service. The material may

be dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[5]

Emergency First Aid Procedures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][8]

If on Skin: Wash with plenty of soap and water.[1] If skin irritation persists, seek medical

attention.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[1][5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1] If you feel unwell, seek medical advice.[7]
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Workflow for Safe Handling of Salicylaldehyde Azine
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Caption: Logical workflow for the safe handling of Salicylaldehyde azine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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